Cas no 33469-19-1 (1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)-)
33469-19-1 structure
Product Name:1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)-
CAS No:33469-19-1
MF:C11H9F3N2
MW:226.197772741318
CID:1457695
PubChem ID:57184033
Update Time:2025-04-20
1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)-
- 2-(3-methylphenyl)-5-(trifluoromethyl)-1H-Imidazole
- 2-m-tolyl-4-trifluoromethyl-1(3)H-imidazole
- A18661
- 33469-19-1
- 2-(m-Tolyl)-4-(trifluoromethyl)-1H-imidazole
- DB-068832
- AKOS026730260
- A1-35049
- GS4028
- 2-M-tolyl-5-(trifluoromethyl)-1H-imidazole
-
- Inchi: 1S/C11H9F3N2/c1-7-3-2-4-8(5-7)10-15-6-9(16-10)11(12,13)14/h2-6H,1H3,(H,15,16)
- InChI Key: DMPMTAYRVMORDC-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C2C=CC=C(C)C=2)N1)(F)F
Computed Properties
- Exact Mass: 226.07187
- Monoisotopic Mass: 226.07178278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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